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Compound of Interest

Compound Name: Surufatinib

Cat. No.: B612014

Essential Safety and Handling Guide for
Surufatinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of Surufatinib. As a potent tyrosine kinase inhibitor, Surufatinib

requires stringent handling procedures to ensure personnel safety and maintain experimental
integrity. Adherence to these guidelines is critical to minimize exposure risk.

Hazard Identification and Occupational Exposure
Banding

Surufatinib is a potent small-molecule inhibitor of vascular endothelial growth factor receptor
(VEGFR), fibroblast growth factor receptor (FGFR), and colony-stimulating factor-1 receptor
(CSF-1R).[1] While a specific Occupational Exposure Limit (OEL) has not been established, an
Occupational Exposure Band (OEB) can be estimated based on its pharmacological activity
and toxicological data. Given its potent nature as a kinase inhibitor, Surufatinib is anticipated
to fall into a high-potency category, likely requiring stringent containment and handling
procedures.

Personal Protective Equipment (PPE)
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The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense
against exposure to potent compounds like Surufatinib. All personnel handling Surufatinib

must be trained in the proper selection and use of the following equipment.

PPE Component

Specification

Rationale

Hand Protection

Double, chemotherapy-grade,
powder-free nitrile gloves. The
outer glove cuff should extend

over the gown sleeve.

Prevents skin absorption.
Double gloving provides an

extra layer of protection.

Body Protection

Disposable, solid-front, back-
closing gown made of low-
permeability fabric (e.g.,
polyethylene-coated).

Protects skin and clothing from
contamination. Must be
discarded as hazardous waste

after use.

ANSI Z87.1-compliant safety

goggles. A full-face shield _
. Protects against splashes and
Eye & Face Protection should be worn over goggles ) )
aerosolized patrticles.

when handling powder or

solutions.

Required when handling the
NIOSH-approved N95 or

) ) solid compound or when there
higher-rated respirator.

Respiratory Protection
is a risk of generating aerosols.

) ] Prevents the spread of

) ) Disposable, non-slip shoe o )

Foot & Hair Protection ) contamination outside of the
covers and a hair bonnet.

designated work area.

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

All handling of solid Surufatinib and preparation of solutions should be performed in a
designated containment device, such as a chemical fume hood or a Class Il Biological Safety
Cabinet, to minimize the risk of aerosolization and inhalation.

Step-by-Step Handling Procedure:
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o Preparation: Before handling, ensure all necessary PPE, spill kits, and designated waste
containers are readily available.

» Weighing: If weighing the solid form, do so within the containment of a fume hood on a tared
weigh boat to minimize powder dispersion.

» Reconstitution: When preparing solutions, add the solvent slowly to the solid compound to
avoid splashing.

» Post-Handling: After handling, wipe down the work area with an appropriate deactivating
agent (if available and validated) or a cleaning agent. Dispose of all contaminated materials
as hazardous waste.

Disposal Plan:

All materials that come into contact with Surufatinib are considered hazardous waste and
must be disposed of according to institutional and local environmental regulations.[2][3]

Waste Category Description Disposal Container

Unused or expired Surufatinib,
] ] ) Labeled, sealed, and puncture-
heavily contaminated items, ) )
Bulk Hazardous Waste ] o resistant hazardous chemical
and solutions containing the )
waste container.

compound.

Used PPE (gloves, gown, shoe
) ) Labeled hazardous waste bag
Trace Contaminated Waste covers), absorbent liners, o ) ]
within a designated container.

weigh boats, and pipette tips.

Needles and syringes used for

Puncture-proof, labeled sharps

Sharps Waste administering the compound in  container designated for
in vivo studies. hazardous waste.
Clearly labeled, sealed
o All liquid waste containing container for hazardous
Liquid Waste

Surufatinib.

chemical waste. DO NOT pour

down the drain.
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All waste must be handled and disposed of according to institutional and local regulations for
hazardous chemical waste.[2][3]

Visualizing Safety Protocols

Logical Relationship of Safety Controls for Handling Potent Compounds

Hierarchy of Controls

Elimination
(Not Feasible)

Hierarchy of controls for mitigating exposure to Surufatinib.

Substitution
(Not Feasible)

Engineering Controls
(Fume Hood, BSC)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Gown, Respirator)

Click to download full resolution via product page
Caption: Hierarchy of controls for mitigating exposure to Surufatinib.

Experimental Workflow for Safe Handling of Surufatinib
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Step-by-step workflow for the safe handling of Surufatinib.

Preparation Handling (in Containment) Cleanup & Disposal

Gather PPE, .
Spill Kit, Waste Bins - EEE b

egregate Waste
Ik, Trace, Sharps)

Weigh Solid Surufatinib Decontaminate Work Surface

S
(Bul

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Surufatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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